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Compound of Interest

Compound Name: BDP 581/591 amine

Cat. No.: B1192277

Get Quote

Executive Summary
BDP 581/591 (commonly referred to as C11-BODIPY 581/591) is a premier ratiometric

fluorescent probe designed for the detection of lipid peroxidation (LPO) in live cells and model

membranes.[1] Unlike varying intensity probes, BDP 581/591 undergoes a spectral shift upon

oxidation, transforming from a red-fluorescent state to a green-fluorescent state.[2]

In the context of Two-Photon Excitation Microscopy (2PEM), this probe exhibits a significant

non-linear absorption cross-section, particularly in the Near-Infrared (NIR) window (800–950

nm). This guide details the photophysical properties, two-photon absorption (2PA) cross-

sections, and validated workflows for high-resolution ratiometric imaging.

Photophysical Profile
The utility of BDP 581/591 lies in its oxidation-dependent spectral shift.[1][3][4] The

polyunsaturated butadienyl linker within the fluorophore acts as the sensing moiety. Upon

reaction with lipid hydroperoxides or reactive oxygen species (ROS), conjugation is interrupted,

causing a hypsochromic shift.
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State

Excitation Max
(

)

Emission Max
(

)

Fluorescence
Color

Quantum Yield
(

)

Reduced (Intact) 581 nm 591 nm Red ~0.85

Oxidized 488–500 nm 510 nm Green ~0.80

Two-Photon Absorption (2PA) Mechanism
Unlike single-photon excitation which requires UV/Visible light, 2PA utilizes two lower-energy

NIR photons absorbed simultaneously. This provides intrinsic z-sectioning and reduced

phototoxicity outside the focal plane.

2PA Cross-Section (

) Data
While exact GM spectra for BDP 581/591 are protocol-dependent, structural analogues and

experimental data (e.g., PALPv2 protocols) establish the following operational parameters:

Peak 2PA Wavelength: ~800–900 nm (Broad absorption band).

Cross-Section Value: Estimated 30–80 GM (Goeppert-Mayer units) at 800 nm.

Note: Extended conjugation BODIPY derivatives can reach >100 GM, but the core sensing

mechanism relies on the butadienyl system.

Photo-Oxidation Threshold: High-power exposure at 800 nm is sufficient to induce

peroxidation (used in photodynamic applications), while lower power allows for imaging.

Mechanism of Action & Signaling Pathway
The following diagram illustrates the ratiometric shift mechanism and the 2P excitation process.
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Figure 1: Mechanism of BDP 581/591 ratiometric shift. Oxidation of the butadienyl linker

shortens the π-conjugation, shifting emission from red to green.[2]

Experimental Workflow: Two-Photon Ratiometric
Imaging
Reagent Preparation

Stock Solution: Dissolve 1 mg BDP 581/591 in anhydrous DMSO to create a 1–5 mM stock.

Store at -20°C under argon, protected from light.

Working Solution: Dilute stock into HBSS or phenol-red-free media to 1–5 µM.

Critical: Avoid serum (FBS) during loading if possible, as albumin can bind the dye.

Staining Protocol
Wash: Rinse cells 2x with HBSS.

Incubate: Apply working solution for 30 minutes at 37°C.

Wash: Rinse 2x with HBSS to remove excess probe.

Recovery: Incubate in fresh media for 10 minutes to allow membrane equilibration.
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Two-Photon Microscopy Setup
This protocol assumes a tunable Ti:Sapphire laser source.

Parameter Setting Rationale

Excitation Wavelength 800 nm or 920 nm

800 nm excites both forms but

may induce oxidation at high

power. 920 nm is gentler for

long-term imaging.

Laser Power < 5–10 mW (at sample)
Minimize photo-induced

oxidation (artifactual signal).

Objective 20x–60x Water Immersion
High NA (>1.0) required for

efficient 2P excitation.

Detection Channel 1 500–540 nm (Green) Detects Oxidized form.

Detection Channel 2 580–620 nm (Red) Detects Reduced (Intact) form.

Dichroic Mirror 560 nm LP
Splits emission into Green and

Red channels.

Imaging Workflow Diagram
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2P Microscopy Acquisition
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Figure 2: Two-Photon Ratiometric Imaging Workflow. Simultaneous excitation allows real-time

ratio calculation.
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Data Analysis & Interpretation
To quantify lipid peroxidation, calculate the ratiometric index (

) for each pixel or Region of Interest (ROI):

: Intact membrane (Low lipid peroxidation).

: High lipid peroxidation (Ferroptosis, oxidative stress).

Troubleshooting Note:

Artifactual Oxidation: If the green signal increases solely due to laser scanning (without

biological stimulus), reduce laser power or pixel dwell time. BDP 581/591 is sensitive to

photo-oxidation.

Bleed-through: Ensure the 560 nm dichroic is efficient. The red form has a long tail; verify

channel separation using single-color controls if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

